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Compound of Interest

Compound Name: Trimethyl(pentafluorophenyl)silane

Cat. No.: B073885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethyl(pentafluorophenyl)silane [(C₆F₅)Si(CH₃)₃] is a versatile and efficient reagent for

the introduction of the pentafluorophenyl group into a wide range of organic molecules. The

unique electronic properties of the pentafluorophenyl moiety, including its strong electron-

withdrawing nature and potential for C-F bond activation, make it a valuable building block in

medicinal chemistry and materials science. This document provides detailed application notes

and experimental protocols for the use of trimethyl(pentafluorophenyl)silane as a

pentafluorophenylating agent.

The primary mode of action for this reagent involves the activation of the silicon-carbon bond

by a nucleophilic catalyst, typically a fluoride ion source such as cesium fluoride (CsF) or a

quaternary ammonium fluoride. This activation generates a hypervalent silicon intermediate,

facilitating the transfer of the pentafluorophenyl anion to an electrophilic substrate. This method

offers a milder and often more selective alternative to traditional methods of

pentafluorophenylation.
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Trimethyl(pentafluorophenyl)silane is predominantly used for the pentafluorophenylation of

various electrophiles, including:

Heterocyclic N-oxides: Direct C-H functionalization of N-heterocycles.

Iminium ions: Formation of α-pentafluorophenyl substituted amines.

Acyl chlorides: Synthesis of pentafluorophenyl ketones.

Aldehydes and Ketones: Formation of silyl enol ethers.

Experimental Protocols
Pentafluorophenylation of Heterocyclic N-Oxides
This protocol describes the direct C2-pentafluorophenylation of pyridine N-oxide. The reaction

proceeds via a base-mediated activation of the silane reagent.

General Reaction:
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To cite this document: BenchChem. [Application Notes and Protocols:
Trimethyl(pentafluorophenyl)silane as a Pentafluorophenylating Agent]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b073885#trimethyl-
pentafluorophenyl-silane-as-a-pentafluorophenylating-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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